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Compound of Interest

Compound Name:
5-Cyano-N,N,6-

trimethylpicolinamide

Cat. No.: B7558770 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of 5-Cyano-
N,N,6-trimethylpicolinamide solutions in a laboratory setting. The information is intended to

guide researchers in the effective use of this compound for in vitro studies.

Introduction
5-Cyano-N,N,6-trimethylpicolinamide is a small molecule belonging to the picolinamide class

of compounds. While specific biological data for this exact molecule is limited in publicly

available literature, a structurally related compound, 5-cyano-N-(2,5-dimethoxybenzyl)-6-

ethoxypyridine-2-carboxamide, has been identified as an inhibitor of c-Jun N-terminal kinase

(JNK), specifically targeting Mitogen-activated protein kinase 8 (MAPK8).[1] This suggests that

5-Cyano-N,N,6-trimethylpicolinamide may exhibit similar pharmacological properties and

could be a valuable tool for studying the JNK signaling pathway, which is implicated in various

cellular processes including inflammation, apoptosis, and cell proliferation.

Physicochemical Properties and Solubility
A summary of the known and estimated physicochemical properties of 5-Cyano-N,N,6-
trimethylpicolinamide is provided below. Solubility data for the closely related compound,

picolinamide, is included to provide a baseline for solvent selection.
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Property Value Source

Molecular Formula C10H11N3O Calculated

Molecular Weight 189.22 g/mol Calculated

Appearance
White to off-white solid

(assumed)
N/A

Estimated Solubility

Dimethyl Sulfoxide (DMSO) ≥ 20 mg/mL
Inferred from related

compounds

Ethanol Soluble
Inferred from related

compounds

Water Sparingly soluble
Inferred from related

compounds

Solution Preparation Protocols
3.1. Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of 5-Cyano-N,N,6-
trimethylpicolinamide in dimethyl sulfoxide (DMSO), a common solvent for high-throughput

screening and in vitro assays.

Materials:

5-Cyano-N,N,6-trimethylpicolinamide powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer
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Pipettors and sterile pipette tips

Procedure:

Weighing the Compound: Accurately weigh a precise amount of 5-Cyano-N,N,6-
trimethylpicolinamide powder. For example, to prepare 1 mL of a 10 mM stock solution,

weigh 1.8922 mg of the compound.

Dissolution: Add the weighed powder to a sterile microcentrifuge tube. Add the appropriate

volume of DMSO to achieve a final concentration of 10 mM. For 1.8922 mg of the

compound, add 1 mL of DMSO.

Solubilization: Vortex the solution vigorously for 1-2 minutes until the compound is

completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if

necessary.

Storage: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw

cycles. Store the stock solution at -20°C for long-term storage (up to 6 months) or at 4°C for

short-term storage (up to 1 week).

3.2. Preparation of Working Solutions

Working solutions for cell-based or biochemical assays are typically prepared by diluting the

high-concentration stock solution in the appropriate cell culture medium or assay buffer.

Important Considerations:

The final concentration of DMSO in the assay should be kept low (typically ≤ 0.5%) to avoid

solvent-induced cellular toxicity.

Perform serial dilutions to achieve the desired final concentrations.

Always prepare fresh working solutions from the stock solution on the day of the experiment.

Example Dilution for a 100 µM Working Solution:

Thaw a vial of the 10 mM stock solution.
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In a sterile tube, add 990 µL of the desired cell culture medium or assay buffer.

Add 10 µL of the 10 mM stock solution to the medium/buffer.

Mix thoroughly by gentle pipetting or vortexing. This results in a 100 µM working solution with

1% DMSO. Further dilutions can be made to achieve lower concentrations and reduce the

final DMSO percentage.

Experimental Workflow and Potential Applications
Based on the inhibitory action of a structurally similar compound on the JNK pathway, 5-
Cyano-N,N,6-trimethylpicolinamide can be investigated for its potential to modulate this

signaling cascade. The following workflow outlines a general approach for screening and

characterizing its activity.

Solution Preparation

In Vitro Assays

Data Analysis

Prepare 10 mM Stock in DMSO Prepare Working Solutions in Assay Buffer

Biochemical JNK Kinase Assay

Cell-Based JNK Phosphorylation Assay

Determine IC50 Value Analyze Downstream Effects (e.g., Apoptosis)

Click to download full resolution via product page

Caption: A general experimental workflow for characterizing the inhibitory activity of 5-Cyano-
N,N,6-trimethylpicolinamide.

Postulated Signaling Pathway Involvement
The c-Jun N-terminal kinase (JNK) pathway is a critical stress-activated protein kinase

cascade. Upon activation by various stimuli such as cytokines, growth factors, or environmental

stress, a phosphorylation cascade is initiated, leading to the activation of transcription factors

like c-Jun, which in turn regulate the expression of genes involved in cellular responses. The
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diagram below illustrates the postulated point of inhibition for 5-Cyano-N,N,6-
trimethylpicolinamide within this pathway, based on data from analogous compounds.
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Caption: Postulated inhibition of the JNK signaling pathway by 5-Cyano-N,N,6-
trimethylpicolinamide.

Safety Precautions
5-Cyano-N,N,6-trimethylpicolinamide is for research use only and is not intended for

human or animal use.

Handle the compound in a well-ventilated area, preferably in a chemical fume hood.
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Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Refer to the Safety Data Sheet (SDS) for detailed safety and handling information.

Disclaimer: The information provided in these application notes is for guidance purposes only.

Researchers should optimize protocols based on their specific experimental requirements and

cell systems. The postulated mechanism of action is based on structurally related compounds

and requires experimental validation for 5-Cyano-N,N,6-trimethylpicolinamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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